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Compound of Interest

Compound Name: Pentacosanal

Cat. No.: B14627167 Get Quote

An In-depth Technical Guide to Pentacosanal
For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentacosanal, a long-chain saturated fatty aldehyde, is a molecule of interest in various

scientific disciplines due to its structural similarity to biologically active lipids. This technical

guide provides a comprehensive overview of its chemical identity, synthesis, potential biological

activities, and analytical considerations. While specific research on pentacosanal is limited,

this document consolidates available data and extrapolates from the known properties of

similar very long-chain aldehydes to provide a foundational resource for researchers.

Chemical Identification and Properties
Pentacosanal is formally identified by the International Union of Pure and Applied Chemistry

(IUPAC) as pentacosanal.[1] Its unique Chemical Abstracts Service (CAS) registry number is

58196-28-4.[1]

Physicochemical Properties
Quantitative data for pentacosanal is not readily available in comprehensive databases.

However, properties can be estimated based on its structure and data from related long-chain

alkanes and alcohols. The following table summarizes key computed and experimental

properties for pentacosanal and the closely related pentacosane.
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Property
Pentacosanal
(C25H50O)

Pentacosane
(C25H52)

Data Source

Molecular Weight 366.7 g/mol 352.7 g/mol PubChem[1][2]

Molecular Formula C25H50O C25H52 PubChem[1][2]

CAS Number 58196-28-4 629-99-2 PubChem[1][2]

Boiling Point

(Predicted)
~450-500 °C 401.9 °C Cheméo[3]

Melting Point Not available 53.5 °C Cheméo[3]

Density (Predicted) ~0.83 g/cm³ 0.80 g/cm³ PubChem[1]

Solubility in Water Very low (predicted) 4.5e-06 g/L FooDB[4]

logP (Predicted) ~10 11.58 FooDB[4]

Synthesis of Pentacosanal
The most common and direct method for the synthesis of pentacosanal is the oxidation of its

corresponding primary alcohol, 1-pentacosanol. The key challenge in this synthesis is to

prevent over-oxidation to the carboxylic acid, pentacosanoic acid. This requires the use of mild

oxidizing agents.

Representative Experimental Protocol: Oxidation of 1-
Pentacosanol to Pentacosanal
This protocol is a generalized procedure based on common methods for the selective oxidation

of primary alcohols to aldehydes, such as the Swern or Dess-Martin oxidation.[5]

Materials:

1-Pentacosanol

Oxidizing agent (e.g., Dess-Martin periodinane (DMP) or reagents for Swern oxidation: oxalyl

chloride, dimethyl sulfoxide (DMSO), and a hindered base like triethylamine)
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Anhydrous dichloromethane (DCM) as solvent

Inert gas (Argon or Nitrogen)

Standard laboratory glassware for organic synthesis

Magnetic stirrer and heating mantle

Rotary evaporator

Silica gel for column chromatography

Eluent for chromatography (e.g., hexane/ethyl acetate mixture)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stir bar, a thermometer, and a nitrogen/argon inlet is charged with a solution of 1-

pentacosanol in anhydrous DCM under an inert atmosphere.

Addition of Oxidizing Agent:

For Dess-Martin Oxidation: Dess-Martin periodinane is added portion-wise to the stirred

solution at room temperature.

For Swern Oxidation: The alcohol solution is cooled to -78 °C (dry ice/acetone bath). A

solution of DMSO in anhydrous DCM is added, followed by the dropwise addition of a

solution of oxalyl chloride in anhydrous DCM, maintaining the temperature below -60 °C.

After stirring for a short period, a hindered base such as triethylamine is added.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC) or gas chromatography-mass spectrometry (GC-MS) to determine the consumption of

the starting material.

Work-up: Upon completion, the reaction is quenched appropriately. For the Dess-Martin

oxidation, a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate is

typically added. For the Swern oxidation, the reaction is allowed to warm to room

temperature and then quenched with water. The organic layer is separated, and the aqueous
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layer is extracted with DCM. The combined organic layers are washed with brine, dried over

anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude product is then purified by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexane) to afford pure pentacosanal.

Characterization: The structure and purity of the final product are confirmed by spectroscopic

methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a highly effective technique for the

analysis of long-chain aldehydes like pentacosanal.[6] Due to its volatility, pentacosanal can

be readily analyzed by GC. The mass spectrometer provides fragmentation patterns that can

confirm the identity of the compound. High-performance liquid chromatography (HPLC) can

also be employed, particularly for less volatile derivatives or when coupled with a mass

spectrometer (LC-MS).[7]

Biological Activity and Potential Signaling Pathways
While specific studies on the biological activity of pentacosanal are not abundant, research on

other long-chain aliphatic aldehydes suggests potential antimicrobial and antioxidant

properties.

Antimicrobial Activity
Long-chain aldehydes are known to possess antimicrobial properties.[8][9][10] Their

mechanism of action is often attributed to their ability to disrupt the cell membrane of

microorganisms. The lipophilic alkyl chain facilitates insertion into the lipid bilayer, while the

reactive aldehyde group can interact with proteins and other cellular components, leading to

cell death.[11] For instance, pentadecanal, a shorter-chain fatty aldehyde, has demonstrated

inhibitory effects against the growth of Listeria monocytogenes.[12] It is plausible that

pentacosanal exhibits similar broad-spectrum antimicrobial activity against various bacteria

and fungi.

Antioxidant and Other Biological Effects

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14627167?utm_src=pdf-body
https://www.benchchem.com/product/b14627167?utm_src=pdf-body
https://www.benchchem.com/pdf/GC_MS_Method_for_the_Analysis_of_12_Pentacosanone_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b14627167?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comparative_Guide_to_GC_MS_and_HPLC_Methods_for_the_Analysis_of_12_Pentacosanone.pdf
https://www.benchchem.com/product/b14627167?utm_src=pdf-body
https://academic.oup.com/femsle/article-abstract/198/1/9/510597
https://scholarsmine.mst.edu/cgi/viewcontent.cgi?article=5577&context=masters_theses
https://pmc.ncbi.nlm.nih.gov/articles/PMC9182322/
https://www.situbiosciences.com/antimicrobial-aldehyde/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9272078/
https://www.benchchem.com/product/b14627167?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14627167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biological effects of aldehydes are complex and can be context-dependent. While some

aldehydes are associated with cellular stress, others, particularly those found in natural

products, can exhibit antioxidant properties.[13][14][15] The long, saturated chain of

pentacosanal suggests it could integrate into cellular membranes and potentially modulate

their properties. Aldehydes are known to interact with various biological molecules and can

influence signaling pathways. For example, reactive aldehydes can modulate inflammatory

responses through pathways such as the NF-κB signaling pathway.[16]

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and purification of

pentacosanal from 1-pentacosanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14627167#pentacosanal-cas-number-and-iupac-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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